Cas no 31084-16-9 (Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester)

• Product Name: Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester
• CAS No: 31084-16-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD01006191
• CID: 316320
• PubChem ID: 3015533
• Update Time: 2025-04-19

Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(diethylamino)-2-methyl-, methyl ester
• METHYL 3-(DIETHYLAMINO)-2-METHYLPROPANOATE
• EINECS 250-456-1
• methyl 2-methyl-3-(N,N-diethylamino)propionate
• Methyl 3-(diethylamino)-2-methylpropionate
• methyl 3-diethylamino-isobutyrate
• (--)-methyl 3-diethylamino-2-methylpropionate
• MFCD01006191
• Propanoic acid, 3-(diethylamino)-2-methyl-, methyl ester
• AKOS008963347
• SCHEMBL8747892
• 31084-16-9
• NS00049392
• FT-0693536
• DTXSID20953185
• LS-12551

• MDL： MFCD01006191
• Inchi： 1S/C9H19NO2/c1-5-10(6-2)7-8(3)9(11)12-4/h8H,5-7H2,1-4H3
• InChI Key： LIERAMMEIVRHCW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CN(CC)CC)=O

Computed Properties

• Exact Mass: 173.14200
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 1.13730